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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B042874 Get Quote

This guide provides a detailed comparison of the melting and boiling points of the three

isomers of dichlorobenzene: 1,2-dichlorobenzene (ortho), 1,3-dichlorobenzene (meta), and 1,4-
dichlorobenzene (para). The significant differences in these physical properties, particularly

the melting points, are explained through an analysis of their molecular structures and

intermolecular forces. This document is intended for researchers, scientists, and professionals

in drug development who rely on understanding the physical properties of chemical

compounds.

Data Summary
The melting and boiling points of the dichlorobenzene isomers are summarized in the table

below. The data highlights a substantial variation in melting points, whereas the boiling points

are relatively similar.
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Isomer Structure Melting Point (°C) Boiling Point (°C)

1,2-Dichlorobenzene

(ortho)

1,2-

Dichlorobenzene

structure

-17.03[1] 180.5[1][2]

1,3-Dichlorobenzene

(meta)

1,3-

Dichlorobenzene

structure

-24.8 173[1][3]

1,4-Dichlorobenzene

(para)

1,4-

Dichlorobenzene

structure

53.5 174

Analysis of Physical Properties
Melting Point: The most striking difference among the isomers is the significantly higher melting

point of 1,4-dichlorobenzene (p-dichlorobenzene). This is attributed to its high degree of

symmetry. The symmetrical structure of the para isomer allows its molecules to pack very

efficiently and closely into a crystal lattice. This efficient packing leads to stronger

intermolecular forces of attraction (van der Waals forces), which require more energy to

overcome during the melting process.

In contrast, the ortho and meta isomers are less symmetrical, which hinders their ability to form

a compact crystal lattice. This results in weaker intermolecular forces and, consequently, much

lower melting points.

Boiling Point: The boiling points of the three isomers are much closer to each other than their

melting points. The boiling point is primarily influenced by the strength of intermolecular forces

in the liquid state. While all three isomers have the same molecular weight, their polarity differs.

The ortho isomer has the largest dipole moment, leading to stronger dipole-dipole interactions

and thus the highest boiling point. The para isomer, being symmetrical, has a zero net dipole

moment. The meta isomer has a smaller, non-zero dipole moment. The boiling points follow the

order: ortho > para ≈ meta.
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The determination of melting and boiling points is a fundamental procedure for characterizing

organic compounds.

Melting Point Determination (Capillary Method)
This method is widely used for its accuracy and the small amount of sample required.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of the dichlorobenzene isomer (for p-dichlorobenzene, which is solid at room

temperature)

Procedure:

Sample Preparation: A small amount of the crystalline solid is finely powdered. The open end

of a capillary tube is pushed into the powder to load 1-2 mm of the sample. The tube is then

tapped gently to pack the sample at the sealed end.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating: The sample is heated rapidly at first to determine an approximate melting range.

The procedure is then repeated with a fresh sample, heating slowly (about 1-2°C per minute)

as the temperature approaches the expected melting point.

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample has completely melted into a

clear liquid. A pure compound typically exhibits a sharp melting range of 0.5-1°C.

Boiling Point Determination (Simple Distillation Method)
This method is suitable for determining the boiling point of the liquid ortho and meta isomers.
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Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Setup: The distillation apparatus is assembled. The liquid sample is placed in the

distillation flask along with a few boiling chips to ensure smooth boiling.

Thermometer Placement: The thermometer is positioned so that the top of its bulb is level

with the bottom of the side-arm leading to the condenser. This ensures the recorded

temperature is that of the vapor in equilibrium with the boiling liquid.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Observation: The temperature is recorded when it becomes constant. This stable

temperature, observed during the collection of the distillate, is the boiling point of the liquid.

Pure liquids will exhibit a constant boiling point at a given atmospheric pressure.

Logical Relationship Diagram
The following diagram illustrates the relationship between the molecular structure of the

dichlorobenzene isomers and their resulting physical properties.
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Dichlorobenzene Isomers (C6H4Cl2)

Physical Properties

Key Structural Influence

1,2-Dichlorobenzene (ortho)

Asymmetrical

Melting Point

Influenced by Crystal Packing

Asymmetry creates
a net dipole moment

1,3-Dichlorobenzene (meta)

Asymmetrical

1,4-Dichlorobenzene (para)

Symmetrical

Boiling Point

Influenced by Polarity

Symmetry allows
efficient crystal packing

Stronger Forces
=> High M.P.

Stronger Dipole-Dipole
=> Higher B.P. (for ortho)

Click to download full resolution via product page

Caption: Isomer structure's effect on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-points-of-dichlorobenzene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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